Cas no 15900-09-1 (3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl-)

• Product Name: 3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl-
• CAS No: 15900-09-1
• Molecular Formula: C₁₅H₁₉N₃O
• Molecular Weight: 257.33086
• CID: 146352
• PubChem ID: 3038061

3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl- Properties

Names and Identifiers

• 3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl-
• (4E)-4-(dimethylaminomethylidene)-2-phenyl-5-propylpyrazol-3-one
• 4-[(Dimethylamino)methylene]-1-phenyl-3-propyl-2-pyrazolin-5-one
• 5-25-14-00541 (Beilstein Handbook Reference)
• BRN 0797939
• 4-Dimethylaminomethylene-1-phenyl-3-propyl-2-pyrazolin-5-one
• 2-Pyrazolin-5-one, 4-dimethylaminomethylene-1-phenyl-3-propyl-
• 15900-09-1

• InChIKey： CUWKTMCUQYDTED-QBFSEMIESA-N
• Inchi： InChI=1S/C15H19N3O/c1-4-8-14-13(11-17(2)3)15(19)18(16-14)12-9-6-5-7-10-12/h5-7,9-11H,4,8H2,1-3H3/b13-11-
• SMILES： CN(/C=C1/C(CCC)=NN(C2C=CC=CC=2)C/1=O)C

Computed Properties

• Exact Mass: 257.15297
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 257.152812238g/mol
• Heavy Atom Count: 19
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• PSA: 35.91